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Introduction

Technetium-99m (99mTc)-mebrofenin hepatobiliary scintigraphy (HBS) combined with Single

Photon Emission Computed Tomography/Computed Tomography (SPECT/CT) is a quantitative

imaging modality for the non-invasive assessment of total and regional liver function.[1][2] This

technique is particularly valuable in the preoperative evaluation of patients undergoing major

liver resection, as it aids in determining the functional liver volume, especially of the future liver

remnant (FLR).[1][3][4] Unlike anatomical imaging modalities such as CT or MRI, 99mTc-

mebrofenin SPECT/CT directly measures hepatocyte function, offering a more precise

prediction of post-hepatectomy liver failure.[1][3]

The principle of this method lies in the properties of 99mTc-mebrofenin, an iminodiacetic acid

(IDA) derivative.[1] Following intravenous injection, it binds to albumin and is transported to the

liver, where it is selectively taken up by hepatocytes via organic anion-transporting

polypeptides (OATP1B1 and OATP1B3) without being metabolized.[1] The tracer then follows

the bilirubin pathway for excretion into the biliary system.[1] The rate of 99mTc-mebrofenin

uptake is directly proportional to hepatocyte function.[1] By integrating the functional data from

SPECT with the anatomical detail from a co-registered CT scan, it is possible to calculate the

functional volume of the entire liver or specific segments.[3][5]
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Prior to imaging, proper patient preparation is crucial for accurate and reliable results.

Fasting: Patients are required to fast for a minimum of 4 hours before the administration of

99mTc-mebrofenin. This ensures gallbladder filling and prevents premature excretion of the

tracer.[1][6][7]

Medication Review: A thorough review of the patient's current medications is necessary, as

certain drugs can interfere with the uptake and excretion of 99mTc-mebrofenin.[1]

Positioning: The patient should be positioned supine on the imaging table with their arms

placed above their head to minimize imaging artifacts.[1]

Radiopharmaceutical Protocol
Radiotracer: Freshly prepared 99mTc-mebrofenin (e.g., Bridatec; GE Healthcare) is used.[5]

[8]

Administered Activity: An intravenous bolus injection of 150-200 MBq (4.1-5.4 mCi) of

99mTc-mebrofenin is administered.[1][9] For patients with a serum bilirubin level greater than

1.5 mg/dL, the dose may be increased to 111-370 MBq (3-10 mCi).[6][10]

Quality Control: To minimize the impact of labeling-to-administration time on liver clearance

measurements, the radiopharmaceutical should be administered as close to the time of

preparation as possible, ideally within one hour.[1]

Imaging Protocol
The imaging protocol is a multi-phase process involving dynamic planar acquisition and

SPECT/CT.[1][9] A dual-head gamma camera equipped with low-energy high-resolution (LEHR)

collimators is used.[8][9]

Phase 1: Dynamic Planar Acquisition (Hepatic Uptake Phase)

Purpose: To measure the rate of 99mTc-mebrofenin uptake by the liver.[1]

Timing: This phase commences immediately upon the intravenous injection of the

radiotracer.[1][8]
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Acquisition Parameters:

Anterior and posterior projections are acquired simultaneously.[1]

The geometric mean of these projections is recommended for accurate quantification.[1][3]

Phase 2: SPECT/CT Acquisition

Purpose: To create a 3D map of the radiopharmaceutical distribution at peak hepatic uptake

for functional volume assessment.[2][9]

Timing: Performed immediately after the initial dynamic acquisition, centered on the peak of

the hepatic time-activity curve.[1][2]

CT Acquisition: A low-dose, non-contrast CT scan is performed for attenuation correction and

precise anatomical localization.[1][8]

Phase 3: Dynamic Planar Acquisition (Biliary Excretion Phase)

Purpose: To evaluate the excretion of the tracer from the liver into the biliary system.[1]

Timing: This phase is performed immediately after the SPECT/CT acquisition.[1][9]

Data Presentation: Quantitative Imaging Parameters
The following tables summarize the key quantitative parameters for the 99mTc-mebrofenin

SPECT/CT imaging protocol.

Parameter Value Reference

Administered Activity

(Standard)
150-200 MBq (4.1-5.4 mCi) [1]

Administered Activity (High

Bilirubin)
111-370 MBq (3-10 mCi) [6][10]

Energy Window 140 keV ± 10% [1]
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Acquisition Phase Parameter Value Reference

Dynamic Planar

(Uptake)
Duration 6 minutes [1]

Framing

36 frames of 10

s/frame or 38 frames

of 10s/frame

[1][9]

Matrix 128 x 128 [1][9]

SPECT Projections 60 projections [1][2]

Time per Projection 8 seconds [1][2]

Matrix 256 x 256 [1][2]

Rotation 360 degrees [1]

Dynamic Planar

(Excretion)
Duration 15-20 minutes [1]

Framing

15-20 frames of 60

s/frame or 20 frames

of 60s/frame

[1][9]

Matrix 128 x 128 [9]

Data Processing and Analysis
Image Reconstruction: SPECT data should be reconstructed using an iterative algorithm with

attenuation correction based on the co-registered CT data.[1]

Calculation of Hepatic Uptake Rate:

Regions of Interest (ROIs) are drawn around the liver, heart (for blood pool activity), and

the total field of view on the dynamic planar images.[1]

Time-activity curves are generated for each ROI.[1]
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The hepatic uptake rate of 99mTc-mebrofenin is calculated using the data acquired

between 150 and 350 seconds after injection and is expressed as %/min.[1][3][5]

This value is often normalized to the body surface area (%/min/m²).[1]

Mandatory Visualizations
Signaling Pathway and Experimental Workflow
The following diagrams illustrate the cellular uptake pathway of 99mTc-mebrofenin and the

general experimental workflow for a liver functional volume study.
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Caption: Cellular uptake pathway of 99mTc-Mebrofenin in hepatocytes.
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Experimental Workflow for Liver Functional Volume Study
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Caption: Experimental workflow for a 99mTc-Mebrofenin SPECT/CT study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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